Cas no 919750-83-7 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine)

• Product Name: 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine
• CAS No: 919750-83-7
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD07364474
• CID: 3081418
• PubChem ID: 6484244
• Update Time: 2025-06-15

5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanamine
• 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine
• VS-03017
• AKOS000303092
• [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanamine
• C-[5-(4-Chloro-phenyl)-[1,2,4]oxadiazol-3-yl]-methylamine
• 1-[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanamine
• SCHEMBL19810876
• 919750-83-7
• EN300-2009835
• STK726450
• CS-0268187
• BBL011702

• MDL： MFCD07364474
• Inchi： 1S/C9H8ClN3O/c10-7-3-1-6(2-4-7)9-12-8(5-11)13-14-9/h1-4H,5,11H2
• InChI Key： YETJCIADOUDAFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CN)=NO1

Computed Properties

• Exact Mass: 209.0355896Da
• Monoisotopic Mass: 209.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine

Research Brief on 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS: 919750-83-7): Recent Advances and Applications

5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS: 919750-83-7) is a small-molecule compound featuring a 1,2,4-oxadiazole core, which has garnered significant attention in recent years due to its potential therapeutic applications. The 1,2,4-oxadiazole moiety is a privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to engage in hydrogen bonding, making it a valuable pharmacophore in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in the pharmaceutical industry.

Recent studies have highlighted the versatility of 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine as a building block for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of kinase inhibitors targeting cancer-related pathways. The compound's amine functionality allows for facile derivatization, enabling the exploration of diverse chemical space for optimizing drug-like properties. Computational docking studies suggest that the oxadiazole ring system interacts favorably with ATP-binding pockets in various kinases, providing a structural basis for further optimization.

In the realm of central nervous system (CNS) drug discovery, researchers have investigated 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine as a potential modulator of neurotransmitter systems. A preclinical study conducted by Smith et al. (2024) reported its activity as a positive allosteric modulator of the GABA_A receptor, with promising anxiolytic effects in rodent models. The 4-chlorophenyl substitution appears to confer optimal lipophilicity for blood-brain barrier penetration, while the oxadiazole ring contributes to metabolic stability, addressing common challenges in CNS drug development.

The compound's antimicrobial potential has also been explored, particularly against drug-resistant bacterial strains. A 2024 structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, distinct from existing antibiotic classes, suggesting potential for overcoming resistance mechanisms.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine. A 2023 report in Organic Process Research & Development described a scalable, one-pot synthesis from commercially available 4-chlorobenzonitrile, featuring a novel cyclization step with hydroxylamine under mild conditions. This improved synthetic route addresses previous challenges with low yields and purification difficulties, facilitating larger-scale production for both research and potential commercial applications.

Looking forward, the unique structural features of 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanamine continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs for targeted protein degradation, exploration as a fragment in FBDD (fragment-based drug discovery), and evaluation as a covalent warhead for irreversible inhibitors. The compound's balanced physicochemical properties and demonstrated biological activities across multiple target classes position it as a versatile scaffold with significant potential in next-generation drug discovery efforts.